3-chloro-N-(2-(cyclohex-1-en-1-yl)ethyl)pyrazin-2-amine
Overview
Description
Scientific Research Applications
Chemistry and Heterocyclic Compounds Synthesis
Pyrazine derivatives, such as 3-chloro-N-(2-(cyclohex-1-en-1-yl)ethyl)pyrazin-2-amine, play a significant role in the synthesis of various heterocyclic compounds. They serve as valuable building blocks in the creation of diverse heterocyclic frameworks due to their reactivity. This versatility is seen in the synthesis of pyrazolo-imidazoles, thiazoles, spiropyridines, spiropyrroles, and spiropyrans among others. The unique reactivity of pyrazine derivatives under mild reaction conditions allows for the efficient generation of a wide range of heterocyclic compounds and dyes from precursors like amines, α-aminocarboxylic acids, phenols, and azacrown ethers (Gomaa & Ali, 2020).
Food Science and Maillard Reaction
In food science, pyrazines are important heterocyclic compounds that contribute to the flavor profile of various food products. They are synthesized through the Maillard reaction, a chemical reaction between amino acids and reducing sugars that occurs during the cooking process, contributing to the complex flavors of baked, roasted, and nutty foods. The generation of pyrazines through the Maillard reaction can be controlled and optimized to enhance desirable flavors or minimize unwanted off-flavors and harmful by-products, offering a pathway for the food industry to improve product quality (Yu et al., 2021).
Catalysis and Chemical Reactions
Pyrazine derivatives also find applications in catalysis and as intermediates in chemical reactions. Their structural properties enable them to participate in various catalytic and synthetic processes, leading to the development of new materials and compounds with potential applications in pharmaceuticals, materials science, and organic chemistry. For example, the reactivity of pyrazine derivatives with C- and N-nucleophiles can be exploited to synthesize a wide range of compounds, demonstrating the versatility of pyrazine-based structures in organic synthesis (Kamneva et al., 2018).
Properties
IUPAC Name |
3-chloro-N-[2-(cyclohexen-1-yl)ethyl]pyrazin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3/c13-11-12(16-9-8-14-11)15-7-6-10-4-2-1-3-5-10/h4,8-9H,1-3,5-7H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVQPJONCGQCWJZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CCNC2=NC=CN=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.